Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C16H18N4O4S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: ethyl 2-[[2-[(3-oxo-2H-1,2,4-triazin-5-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H18N4O4S2/c1-2-24-15(22)13-9-5-3-4-6-10(9)26-14(13)18-11(21)8-25-12-7-17-20-16(23)19-12/h7H,2-6,8H2,1H3,(H,18,21)(H,19,20,23)
• InChI Key: SYXJBDNQZVQUBI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC(=O)NN=C3

Description

Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is known for its unique chemical structure and properties that make it suitable for use in different research studies.

Mechanism of Action

The mechanism of action of Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves its ability to inhibit the activity of certain enzymes and proteins in the body. The compound has been shown to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the body. This leads to an increase in the levels of acetylcholine, which is known to improve cognitive function and memory. Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to inhibit the activity of certain proteins that are involved in the development of cancer cells.
Biochemical and Physiological Effects:
Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have various biochemical and physiological effects. The compound has been shown to improve cognitive function and memory in animal studies. Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments include its high purity, ease of synthesis, and unique chemical structure. However, the limitations of using the compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These include the development of new drugs and therapies for different diseases, the study of its potential applications in the field of electronics and optics, and the investigation of its potential toxicity and safety. Further studies are also needed to determine the optimal dosage and administration of Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate for different applications.
In conclusion, Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has potential applications in various fields. The compound has been extensively studied for its unique chemical structure and properties that make it suitable for use in different research studies. The synthesis method is relatively simple and yields high purity products. Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have various biochemical and physiological effects, and its mechanism of action involves its ability to inhibit the activity of certain enzymes and proteins in the body. The compound has advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves the reaction of 2-mercaptoacetic acid with ethyl 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in the presence of triethylamine. The resulting product is then reacted with 3-amino-1,2,4-triazole-5-thiol to yield Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. The synthesis method is relatively simple and yields high purity products.

Scientific Research Applications

Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential applications in various fields. The compound has been used in the development of new drugs and therapies for different diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Ethyl 2-({[(3-hydroxy-1,2,4-triazin-5-yl)sulfanyl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been used in the development of new materials for electronic and optical devices.